Cas no 1157070-98-8 (4-amino-1H-pyrrole-2-carboxamide)

• Product Name: 4-amino-1H-pyrrole-2-carboxamide
• CAS No: 1157070-98-8
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD13691246
• CID: 5230767
• PubChem ID: 21809431
• Update Time: 2025-05-20

4-amino-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1H-pyrrole-2-carboxamide
• 1H-Pyrrole-2-carboxamide, 4-amino-

• MDL： MFCD13691246
• Inchi： 1S/C5H7N3O/c6-3-1-4(5(7)9)8-2-3/h1-2,8H,6H2,(H2,7,9)
• InChI Key： VXBFGKZOUGTOBF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=CN1)N)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: -0.8
• Topological Polar Surface Area: 84.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-1H-pyrrole-2-carboxamide

Comprehensive Overview of 4-Amino-1H-pyrrole-2-carboxamide (CAS 1157070-98-8): Properties, Applications, and Research Insights

4-Amino-1H-pyrrole-2-carboxamide (CAS 1157070-98-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This pyrrole derivative is characterized by an amino group at the 4-position and a carboxamide moiety at the 2-position, making it a versatile building block for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and enzyme-targeted therapies.

The compound's molecular formula, C₅H₇N₃O, and its heterocyclic scaffold contribute to its solubility in polar solvents like dimethyl sulfoxide (DMSO) and water, which is critical for in vitro assays. Recent studies highlight its utility as a precursor for synthesizing small-molecule inhibitors, especially in oncology research where targeted cancer therapies are a major focus. Its structural analogs have shown promise in preclinical models, aligning with the growing demand for precision medicine solutions.

In the context of AI-driven drug discovery, 4-amino-1H-pyrrole-2-carboxamide has emerged as a candidate for virtual screening due to its favorable ligand efficiency. Computational chemists leverage its pharmacophore features to predict binding affinities with proteins involved in inflammatory and metabolic disorders. This aligns with trending searches on "AI in medicinal chemistry" and "fragment-based drug design," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the compound's carboxamide group allows for diverse functionalization, enabling the creation of high-value intermediates for agrochemicals and specialty chemicals. Its stability under physiological conditions also makes it suitable for prodrug development, a topic frequently queried in scientific forums. Environmental considerations are addressed through its biodegradability profile, a key concern in sustainable chemistry initiatives.

Ongoing investigations into 4-amino-1H-pyrrole-2-carboxamide focus on its potential as a fluorescence probe due to its conjugated π-system, which resonates with advancements in bioimaging technologies. As the scientific community prioritizes multifunctional compounds, this molecule exemplifies the convergence of therapeutic and diagnostic applications—a concept central to "theranostics" discussions.

In summary, CAS 1157070-98-8 represents a compelling case study in modern chemical innovation. Its adaptability across drug development, material science, and computational modeling underscores its interdisciplinary value, while its alignment with trending topics like green chemistry and personalized therapeutics ensures its continued relevance in peer-reviewed literature and industry pipelines.